Cas no 14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide)
2,3,4,5-Tetra-O-benzoyl-α-D-glucopyranosyl bromide is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The benzoyl groups enhance stability and facilitate controlled activation under mild conditions, making it a valuable intermediate for synthesizing complex oligosaccharides and glycoconjugates. Its α-configuration ensures high anomeric selectivity in glycosidic bond formation, while the bromide leaving group allows for efficient coupling with various acceptors. This compound is particularly advantageous in the preparation of glycosides, glycoproteins, and other bioactive molecules, offering reliable reactivity and compatibility with standard protecting group strategies. Its crystalline form ensures ease of handling and storage.
14218-11-2 structure
Product Name:2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
CAS No:14218-11-2
MF:C34H27BrO9
MW:659.476789712906
MDL:MFCD00010694
CID:139434
Update Time:2025-06-07
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Chemical and Physical Properties
Names and Identifiers
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- (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl tribenzoate
- 2,3,4,6-TETRA-O-BENZOYL-A-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid
- 2,3,4,6-TETRA-O-BENZOYL-α-D-GLUCOPYRANOSYL BROMIDE
- a-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
- α-D-Glucopyranosyl broMide tetrabenzoate
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSIDE
- ALPHA-D-GLUCOPYRANOSYL BROMIDE TETRABENZOATE
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSE
- 2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
-
- MDL: MFCD00010694
- Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29-,30+/m1/s1
- InChI Key: WISFGQOOKBVKPD-RLXMVLCYSA-N
- SMILES: Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 658.08400
Experimental Properties
- Color/Form: Solids
- Melting Point: 128-131 °C(lit.)
- PSA: 114.43000
- LogP: 5.64000
- Solubility: Not determined
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB176102-1 g |
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; . |
14218-11-2 | 1 g |
€178.60 | 2023-07-20 | ||
| abcr | AB176102-5 g |
2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; . |
14218-11-2 | 5 g |
€553.10 | 2023-07-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 292427-5G |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 5G |
¥2692.77 | 2022-02-24 | ||
| TRC | T284288-50mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 50mg |
$ 58.00 | 2023-09-06 | ||
| TRC | T284288-100mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 100mg |
$ 69.00 | 2023-09-06 | ||
| TRC | T284288-500mg |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide |
14218-11-2 | 500mg |
$ 173.00 | 2023-09-06 | ||
| Biosynth | MT06726-0.25 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 0.25 g |
$63.53 | 2023-01-03 | ||
| Biosynth | MT06726-0.5 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 0.5 g |
$101.64 | 2023-01-03 | ||
| Biosynth | MT06726-1 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 1g |
$158.82 | 2023-01-03 | ||
| Biosynth | MT06726-2 g |
2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide |
14218-11-2 | 2g |
$254.10 | 2023-01-03 |
2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide) Related Products
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